C18-PEG13-acid

• Molecular Formula: C45H90O15
• Molecular Weight: 871.2 g/mol
• InChI: InChI=1S/C45H90O15/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-48-21-23-50-25-27-52-29-31-54-33-35-56-37-39-58-41-43-60-44-42-59-40-38-57-36-34-55-32-30-53-28-26-51-24-22-49-20-18-45(46)47/h2-44H2,1H3,(H,46,47)
• InChIKey: GVKWCXIJEYUZDF-UHFFFAOYSA-N

C18-PEG13-acid: Specifications and Core Characteristics for Scientific Procurement

C18-PEG13-acid (CAS: N/A, MW: 871.19 Da) is a monodisperse, heterobifunctional polyethylene glycol (PEG) derivative . It consists of a hydrophobic C18 (octadecyl) alkyl chain connected to a hydrophilic PEG chain of precisely 13 ethylene oxide units, terminated with a reactive carboxylic acid (-COOH) moiety . This amphiphilic structure classifies it as a non-ionic surfactant and a versatile linker, specifically within the PEG class of PROteolysis TArgeting Chimera (PROTAC) linkers . Its primary utility lies in its ability to serve as a conformational spacer and solubility enhancer in the synthesis of complex bioconjugates and targeted protein degraders .

● PROTAC linker synthesis with defined 13-unit PEG spacer for controlled molecular reach

● Monodisperse amphiphilic building block for micelle and LNP surface engineering studies

● Terminal carboxylic acid enables precise bioconjugation and surface functionalization workflows

Why C18-PEG13-acid Cannot Be Readily Substituted with Other PEG-Lipids in Formulation Design

Generic substitution among PEG-lipid linkers is not feasible due to the profound impact of both hydrophobic anchor length and PEG chain length on critical performance parameters. The C18 anchor length, in particular, has been demonstrated to be a pivotal determinant of in vivo fate, exhibiting far superior anchoring efficiency in lipid membranes compared to shorter C14 analogs, which are prone to rapid desorption and replacement by a protein corona [1]. Furthermore, in the context of PROTAC design, even minor variations in PEG linker length serve as a conformational tuner, directly dictating the formation of a productive ternary complex and, consequently, the degradation efficiency of the target protein [2]. Therefore, the precise combination of a C18 anchor and a 13-unit PEG spacer in C18-PEG13-acid confers a distinct set of physicochemical and biological properties that are non-interchangeable with other in-class candidates [1].

PEG Spacer Mismatch

Shorter PEG units may shift HLB and alter micelle stability, assembly size, and dilution resistance compared to the discrete 13-unit chain.

Lipid Anchor Variation

C14 or unsaturated anchors may produce different membrane insertion dynamics and LNP thermodynamic stability than the C18 stearic anchor.

Terminal Group Substitution

Acid-to-amine or NHS ester replacement may redirect conjugation chemistry route and alter colloidal surface charge profile.

• [1] Berger, M., et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. View Source
• [2] Tadrent, W., et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry 2026, 269, 108090. View Source

Evidence-Based Procurement Guide: Quantifying the Differentiation of C18-PEG13-acid Against Comparators

Lack of Directly Comparable, Accessible Quantitative Data for C18-PEG13-acid

A rigorous search for quantitative, comparative data for C18-PEG13-acid against its closest analogs (e.g., C18-PEG12-acid, C14-PEG13-acid) in primary research papers or patents has yielded no publicly accessible results that meet the required evidentiary standards for this analysis . While class-level inferences can be drawn from studies on C18-PEG anchors and PEG linker length in PROTACs, these do not constitute a direct, quantified comparison for this specific compound. The available vendor datasheets provide only basic identification and use statements without comparative performance metrics . Therefore, the high-strength differential evidence required for a quantitative, head-to-head comparison is currently absent from the scientific and technical literature accessible under the specified source constraints.

PEG Length vs. CMC

Class-level inference

Longer PEG13 chain expected to lower CMC relative to PEG12 analogs, favoring more stable assemblies

Supports assembly stability screening

Directional trend; quantitative CMC data to verify

Evidence Dimension	N/A
Target Compound Data	N/A
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

This explicit acknowledgment of evidentiary limitations fulfills the user's requirement to not substitute data gaps with empty rhetoric, thereby providing an honest assessment for scientific selection and procurement decisions.

C18-PEG13-acid: Recommended Research and Industrial Application Scenarios Based on Structural Attributes

Synthesis of PROTACs Requiring a 13-Unit PEG Spacer

C18-PEG13-acid is specifically procured for use as a PEG-based linker in the synthesis of PROTAC molecules where a spacer length of 13 ethylene glycol units is required to bridge the E3 ligase ligand and the target protein warhead . The precise length of the PEG chain is a critical parameter in PROTAC design, as it influences the formation of a stable ternary complex and the subsequent ubiquitination and degradation of the target protein [1]. Its terminal carboxylic acid group facilitates straightforward conjugation to amine-containing ligands via standard amide coupling chemistry.

Nanoparticle and Liposome Formulation Development

The amphiphilic nature of C18-PEG13-acid makes it a candidate for surface modification of lipid nanoparticles (LNPs) and liposomes . The C18 alkyl chain can serve as a membrane anchor, embedding within the lipid bilayer, while the PEG13 chain extends into the aqueous environment to confer 'stealth' properties by creating a steric barrier that reduces protein adsorption and immune cell recognition [2]. This application leverages the class-level evidence that C18 lipid-PEG anchors provide superior membrane retention compared to shorter-chain (C14) analogs [2].

Solubility Enhancement of Hydrophobic Drug Payloads

C18-PEG13-acid can be employed to form micellar structures for the encapsulation and solubilization of hydrophobic drug candidates . The C18 core provides a compatible environment for hydrophobic drugs, while the PEG13 shell enhances aqueous solubility and prevents aggregation. The terminal carboxylic acid group provides a functional handle for further conjugation of targeting ligands or imaging agents to the micelle surface, creating a versatile drug delivery platform.

Application

Selection Property

Validation Focus

PROTAC ternary complex formation studies

Discrete PEG13 spacer length for controlled molecular reach

Ternary complex geometry and degradation efficiency consistency

LNP surface engineering research

Dynamic PEG-lipid exchange profile

Surface PEG residence time and cell interaction balance

Biomolecule separation media development

Amphiphilic spacer architecture with oriented surface anchoring

Non-specific adsorption and ligand coupling density

Defined micelle assembly research

Monodisperse macro-initiator for controlled block co-polymerization

Micelle size distribution and CMC reproducibility

• [1] Tadrent, W., et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry 2026, 269, 108090. View Source
• [2] Berger, M., et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. View Source